7-Ethyl-5-nitro-1,3-benzothiazole
Cat. No. B174737
M. Wt: 208.24 g/mol
InChI Key: YUJXEBIMVWUZKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06303643B1
Procedure details
To a solution of SnCl2 (1.5 g, 1.9 mmol) and 5.0 mL of HCl was added 7-ethyl-5-nitrobenzothiazole (0.12 g, 0.57 mmol) in a portion and resulting reaction mixture was stirred for 1 h at 25° C. The reaction mixture was basified with aqueous NaOH and extracted with EtOAc and CHCl3. Combined organic layers were dried over Na2SO4 and concentrated in vacuo, yielding an oil (0.10 g, >95%) which was identified as the desired amine (>95% pure) and subjected to a following reaction without further purification.
Identifiers
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REACTION_CXSMILES
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Cl[Sn]Cl.Cl.[CH2:5]([C:7]1[C:15]2[S:14][CH:13]=[N:12][C:11]=2[CH:10]=[C:9]([N+:16]([O-])=O)[CH:8]=1)[CH3:6].[OH-].[Na+]>>[CH2:5]([C:7]1[C:15]2[S:14][CH:13]=[N:12][C:11]=2[CH:10]=[C:9]([NH2:16])[CH:8]=1)[CH3:6] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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Cl[Sn]Cl
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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0.12 g
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Type
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reactant
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Smiles
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C(C)C1=CC(=CC=2N=CSC21)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred for 1 h at 25° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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resulting
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CUSTOM
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Type
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CUSTOM
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Details
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reaction mixture
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc and CHCl3
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Combined organic layers were dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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C(C)C1=CC(=CC=2N=CSC21)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.1 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
